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Compound of Interest

Compound Name: (R)-azetidine-2-carboxylic acid

Cat. No.: B014582 Get Quote

Essential Safety and Handling Guide for (R)-
azetidine-2-carboxylic acid
This guide provides crucial safety and logistical information for the handling and disposal of

(R)-azetidine-2-carboxylic acid, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment

and proper management of this chemical.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure and ensure safety

when handling (R)-azetidine-2-carboxylic acid. The following table summarizes the

recommended PPE.
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133.[1]

[2] Chemical safety goggles

are also appropriate.[1][2]

Protects eyes from splashes

and airborne particles.

Hand Protection

Chemically resistant gloves

tested according to EN 374.[3]

Check for impermeability

before use.[3]

Prevents direct skin contact

with the chemical.

Body Protection

Lab coat or other appropriate

protective clothing to prevent

skin exposure.[1][2]

Minimizes the risk of skin

contact with spills or dust.

Respiratory Protection

Generally not required with

adequate ventilation.[2][4] If

dust formation is likely, use a

NIOSH-approved N95 or P1

particulate respirator.[5]

Protects the respiratory system

from inhalation of dust

particles, which may be

harmful.[5]

Operational Plan: Step-by-Step Handling and
Disposal
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling powders to minimize dust generation.[1][4]

Ensure local exhaust ventilation is available where dust may be formed.[4][5]

Keep the container of (R)-azetidine-2-carboxylic acid tightly closed when not in use.[1][4]

Store in a cool, dry, and well-ventilated place away from incompatible substances like strong

oxidizing agents and strong acids.[1][4][5] Some sources recommend refrigeration

(approximately 4°C) or freezer storage.[1][2]
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2. Handling Procedure:

Before handling, wash hands thoroughly.

Put on all required PPE as specified in the table above.

Avoid direct contact with skin and eyes.[4][5]

Avoid the formation of dust and aerosols.[4][5]

If weighing the solid, do so carefully to minimize dust.

After handling, wash hands and forearms thoroughly before eating, smoking, or leaving the

laboratory.[4][5]

Remove and wash contaminated clothing before reuse.[1]

3. Spill Management:

In case of a small spill, immediately cordon off the area.

Wearing appropriate PPE, sweep up the spilled solid material.[2][4][5]

Avoid generating dust during cleanup.[1][4][5]

Place the collected material into a suitable, labeled container for disposal.[2][4][5]

Ventilate the affected area.[1][3]

4. Disposal Plan:

All waste materials, including spilled substance and contaminated items, must be placed in a

clearly labeled, sealed container.

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.[5] Do not allow the product to enter drains.[4][5]

Experimental Workflow and Safety Logic
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The following diagram illustrates the logical flow of operations for safely handling (R)-azetidine-
2-carboxylic acid, from initial preparation to final disposal, incorporating key safety

checkpoints.
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Workflow for Handling (R)-azetidine-2-carboxylic acid
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Caption: Safe handling workflow for (R)-azetidine-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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